Cas no 2137568-51-3 (1-Penten-3-one, 5-(3-azetidinyl)-)

• Product Name: 1-Penten-3-one, 5-(3-azetidinyl)-
• CAS No: 2137568-51-3
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 5294137
• Update Time: 2025-05-16

1-Penten-3-one, 5-(3-azetidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Penten-3-one, 5-(3-azetidinyl)-

• Inchi： 1S/C8H13NO/c1-2-8(10)4-3-7-5-9-6-7/h2,7,9H,1,3-6H2
• InChI Key： AYTMJLNGRNLGEC-UHFFFAOYSA-N
• SMILES： C=CC(=O)CCC1CNC1

Additional information on 1-Penten-3-one, 5-(3-azetidinyl)-

Comprehensive Overview of 1-Penten-3-one, 5-(3-azetidinyl)- (CAS No. 2137568-51-3)

1-Penten-3-one, 5-(3-azetidinyl)- (CAS No. 2137568-51-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a pentenone backbone integrated with an azetidinyl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its ketone and heterocyclic functionalities enable diverse chemical modifications.

In recent years, the demand for 1-Penten-3-one derivatives has surged, driven by their relevance in developing small-molecule therapeutics. The compound’s CAS No. 2137568-51-3 is frequently searched in academic databases and chemical marketplaces, reflecting its growing industrial importance. Its structural similarity to natural product scaffolds also positions it as a candidate for green chemistry initiatives, aligning with global trends toward sustainable synthesis.

One of the most discussed topics surrounding 5-(3-azetidinyl)-1-penten-3-one is its role in catalysis and asymmetric synthesis. The azetidine ring introduces steric and electronic effects that can influence reaction outcomes, making it valuable for designing chiral catalysts. This aligns with the broader scientific community’s focus on enantioselective reactions, a hot topic in organic chemistry forums and publications.

From a commercial perspective, suppliers of CAS 2137568-51-3 often highlight its high purity and stability under standard storage conditions. These attributes are critical for laboratories and manufacturers seeking reliable building blocks for high-throughput screening or medicinal chemistry projects. Additionally, the compound’s molecular weight and solubility profile are frequently queried in search engines, underscoring the need for detailed technical data.

The pharmacological potential of 1-Penten-3-one, 5-(3-azetidinyl)- is another area of active exploration. Preliminary studies suggest its derivatives may interact with enzyme targets involved in inflammation and metabolic disorders. This has led to increased interest in its structure-activity relationships (SAR), a common search term among medicinal chemists. Such investigations are often supported by computational modeling tools, which are widely discussed in AI-driven drug discovery platforms.

Environmental and regulatory considerations also play a role in the compound’s adoption. While 2137568-51-3 is not classified as hazardous, its handling protocols are frequently searched by laboratory personnel. Best practices for waste disposal and storage safety are often emphasized in technical datasheets, addressing concerns raised by EHS (Environmental, Health, and Safety) professionals.

In summary, 1-Penten-3-one, 5-(3-azetidinyl)- (CAS No. 2137568-51-3) represents a compelling case study in the intersection of organic synthesis, drug development, and sustainable chemistry. Its multifaceted applications and alignment with industry trends ensure its continued relevance in scientific and commercial spheres.